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Compound of Interest

Compound Name: (-)-Pulegone

Cat. No.: B056846 Get Quote

Essential safety and logistical information for the proper disposal of (-)-Pulegone, ensuring

operational integrity and regulatory compliance.

(-)-Pulegone, a naturally occurring monoterpene, requires careful handling and disposal due to

its classification as a combustible liquid, harmful if swallowed, and a suspected carcinogen.[1]

[2] Adherence to proper disposal protocols is crucial for laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of (-)-
Pulegone waste in a research environment.

Immediate Safety Precautions
Before handling (-)-Pulegone, it is imperative to wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] All

handling of this substance should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[2]

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

All materials contaminated with (-)-Pulegone, including unused product, solutions, and

contaminated labware (e.g., pipettes, vials, gloves), must be treated as hazardous waste.
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Do not mix (-)-Pulegone waste with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) department.[4] Halogenated and non-

halogenated solvent wastes should be kept separate.[4]

2. Waste Collection and Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting (-)-
Pulegone waste. Plastic containers are often preferred for solvent waste.[5]

The container must be in good condition with a secure, tight-fitting lid to prevent spills and

evaporation.[6]

Leave at least 5% of headspace in the container to allow for vapor expansion.[7]

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory where the waste is generated.[6][8] This area should be clearly marked as a

"Hazardous Waste Storage Area."[8]

3. Waste Container Labeling:

Label the waste container before adding any waste.[7]

The label must include the following information:[9][10]

The words "Hazardous Waste"

The full chemical name: "(-)-Pulegone" (avoiding formulas or abbreviations)

The approximate concentration or percentage of each component if it is a mixed waste

stream.

The date when the first drop of waste was added to the container (the "accumulation start

date").

The name and contact information of the responsible researcher or lab supervisor.

A clear indication of the associated hazards (e.g., "Combustible," "Toxic," "Carcinogen").
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4. Storage of Hazardous Waste:

Keep the hazardous waste container closed at all times except when adding waste.[5][11]

Store the container in a secondary containment bin or tray to mitigate potential leaks or

spills.[11]

Ensure that the storage area is away from sources of ignition, such as open flames, hot

surfaces, and sparks.[12]

5. Arranging for Disposal:

Once the waste container is full or has been in accumulation for the maximum allowable time

per institutional and local regulations (typically 9-12 months), arrange for its disposal.[5][10]

Contact your institution's EHS department to schedule a pickup of the hazardous waste.

Do not dispose of (-)-Pulegone down the drain or in the regular trash.[3] Discharge into the

environment must be avoided.[3]

Final Disposal Method:

The ultimate disposal of (-)-Pulegone waste will be handled by a licensed hazardous waste

disposal company arranged by your institution.

The primary method of disposal for combustible organic materials like (-)-Pulegone is

typically incineration in a chemical incinerator equipped with an afterburner and scrubber.[3]

Quantitative Data for (-)-Pulegone
For quick reference, the following table summarizes key quantitative data for (-)-Pulegone.
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Property Value

Chemical Formula C₁₀H₁₆O

Molar Mass 152.23 g/mol

Appearance Colorless to pale yellow oily liquid

Density 0.9346 g/cm³ at 25°C

Boiling Point 224 °C

Flash Point 92.22 °C (198.00 °F)

Solubility in Water Insoluble

GHS Hazard Statements

H227 (Combustible liquid), H302 (Harmful if

swallowed), H351 (Suspected of causing

cancer), H402 (Harmful to aquatic life)

Sources:[2][13][14][15][16]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of (-)-Pulegone
waste in a laboratory setting.
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In-Lab Waste Management

Waste Disposal Process

Waste Generation
((-)-Pulegone contaminated materials)

Segregate Waste
(Keep separate from other waste streams)

Containerize Waste
(Use labeled, sealed, compatible container)

Store in SAA
(Designated, secondary containment)

Contact EHS
(Schedule waste pickup)

EHS Pickup
(Waste removed from lab)

Licensed Disposal Company
(Transport and final disposal)

Incineration
(Approved hazardous waste facility)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (-)-Pulegone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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